Soyasaponin Aa
Soyasaponin Aa
Acetylsoyasaponin a4 belongs to the class of organic compounds known as triterpene saponins. These are glycosylated derivatives of triterpene sapogenins. The sapogenin moiety backbone is usually based on the oleanane, ursane, taraxastane, bauerane, lanostane, lupeol, lupane, dammarane, cycloartane, friedelane, hopane, 9b, 19-cyclo-lanostane, cycloartane, or cycloartanol skeleton. Acetylsoyasaponin a4 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acetylsoyasaponin A4 is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, acetylsoyasaponin A4 can be found in pulses and soy bean. This makes acetylsoyasaponin A4 a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
117230-33-8
VCID:
VC0192434
InChI:
InChI=1S/C64H100O31/c1-25(68)85-33-23-84-56(50(87-27(3)70)46(33)86-26(2)69)91-45-30(71)22-83-54(44(45)79)95-52-51(80)59(4,5)19-29-28-11-12-35-61(7)15-14-36(62(8,24-67)34(61)13-16-64(35,10)63(28,9)18-17-60(29,52)6)90-58-49(42(77)41(76)47(92-58)53(81)82)94-57-48(40(75)38(73)32(21-66)89-57)93-55-43(78)39(74)37(72)31(20-65)88-55/h11,29-52,54-58,65-67,71-80H,12-24H2,1-10H3,(H,81,82)
SMILES:
Molecular Formula:
C64H100O31
Molecular Weight:
1365.5 g/mol
Soyasaponin Aa
CAS No.: 117230-33-8
Natural Products
VCID: VC0192434
Molecular Formula: C64H100O31
Molecular Weight: 1365.5 g/mol
| CAS No. | 117230-33-8 |
|---|---|
| Product Name | Soyasaponin Aa |
| Molecular Formula | C64H100O31 |
| Molecular Weight | 1365.5 g/mol |
| IUPAC Name | 5-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-[[9-[3,5-dihydroxy-4-(3,4,5-triacetyloxyoxan-2-yl)oxyoxan-2-yl]oxy-10-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4-dihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C64H100O31/c1-25(68)85-33-23-84-56(50(87-27(3)70)46(33)86-26(2)69)91-45-30(71)22-83-54(44(45)79)95-52-51(80)59(4,5)19-29-28-11-12-35-61(7)15-14-36(62(8,24-67)34(61)13-16-64(35,10)63(28,9)18-17-60(29,52)6)90-58-49(42(77)41(76)47(92-58)53(81)82)94-57-48(40(75)38(73)32(21-66)89-57)93-55-43(78)39(74)37(72)31(20-65)88-55/h11,29-52,54-58,65-67,71-80H,12-24H2,1-10H3,(H,81,82) |
| Standard InChIKey | KBGJRGWLUHSDLW-UHFFFAOYSA-N |
| Canonical SMILES | CC(=O)OC1COC(C(C1OC(=O)C)OC(=O)C)OC2C(COC(C2O)OC3C(C(CC4C3(CCC5(C4=CCC6C5(CCC7C6(CCC(C7(C)CO)OC8C(C(C(C(O8)C(=O)O)O)O)OC9C(C(C(C(O9)CO)O)O)OC1C(C(C(C(O1)CO)O)O)O)C)C)C)C)(C)C)O)O |
| Melting Point | 255-258°C |
| Physical Description | Solid |
| Description | Acetylsoyasaponin a4 belongs to the class of organic compounds known as triterpene saponins. These are glycosylated derivatives of triterpene sapogenins. The sapogenin moiety backbone is usually based on the oleanane, ursane, taraxastane, bauerane, lanostane, lupeol, lupane, dammarane, cycloartane, friedelane, hopane, 9b, 19-cyclo-lanostane, cycloartane, or cycloartanol skeleton. Acetylsoyasaponin a4 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acetylsoyasaponin A4 is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, acetylsoyasaponin A4 can be found in pulses and soy bean. This makes acetylsoyasaponin A4 a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14186205 |
| Last Modified | Nov 11 2021 |
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